Cas no 2095746-73-7 (3-{(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)aminomethyl}-N-(pyridin-3-yl)benzamide)

• Product Name: 3-{(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)aminomethyl}-N-(pyridin-3-yl)benzamide
• CAS No: 2095746-73-7
• MF: C₂₁H₁₇ClN₄O₃
• MW: 408.837683439255
• MDL: MFCD33020989
• CID: 5248304
• PubChem ID: 129057084
• Update Time: 2025-05-23

3-{(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)aminomethyl}-N-(pyridin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-[[(6-chloro-3,4-dihydro-3-oxo-2H-1,4-benzoxazin-7-yl)amino]methyl]-N-3-pyridinyl-
• 3-{(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)aminomethyl}-N-(pyridin-3-yl)benzamide

• MDL： MFCD33020989
• Inchi： 1S/C21H17ClN4O3/c22-16-8-18-19(29-12-20(27)26-18)9-17(16)24-10-13-3-1-4-14(7-13)21(28)25-15-5-2-6-23-11-15/h1-9,11,24H,10,12H2,(H,25,28)(H,26,27)
• InChI Key： UYAFSAJOHHYENB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CN=C1)(=O)C1=CC=CC(CNC2C=C3OCC(=O)NC3=CC=2Cl)=C1

Additional information on 3-{(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)aminomethyl}-N-(pyridin-3-yl)benzamide

3-{(6-Chloro-3-Oxo-3,4-Dihydro-2H-1,4-Benzoxazin-7-Yl)Aminomethyl}-N-(Pyridin-3-Yl)Benzamide: A Comprehensive Overview

The compound 3-{(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)aminomethyl}-N-(pyridin-3-yl)benzamide, with the CAS number 2095746737, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides and features a complex structure that incorporates a benzoxazine ring system, a pyridine moiety, and an amide functional group. The integration of these structural elements contributes to its unique chemical properties and potential biological activities.

The benzoxazine ring system, which is a key structural component of this compound, is characterized by a six-membered ring fused with an oxygen atom. The presence of the 6-chloro substituent introduces additional electronic effects and enhances the molecule's stability. Furthermore, the 3-oxo group within the benzoxazine ring contributes to the overall polarity and hydrogen bonding capacity of the molecule. These features make it an intriguing candidate for various applications in drug design and development.

Recent studies have highlighted the potential of this compound as a modulator of specific biological targets. For instance, research has demonstrated its ability to inhibit certain enzyme activities, making it a promising lead compound for the development of novel therapeutic agents. The integration of the pyridine moiety further enhances its pharmacokinetic properties, such as absorption and bioavailability, which are critical factors in drug delivery.

In terms of synthesis, this compound is typically prepared through a multi-step process that involves nucleophilic substitution reactions and amide bond formation. The use of advanced synthetic techniques ensures high yields and purity levels, which are essential for its application in preclinical studies. The synthesis pathway also allows for functional group modifications, enabling researchers to explore derivatives with enhanced biological activities.

The pharmacological profile of this compound has been extensively studied using in vitro and in vivo models. Experimental data indicate that it exhibits selective activity against certain cellular pathways, suggesting its potential utility in treating diseases associated with these pathways. Moreover, preliminary toxicity studies have shown that it possesses a favorable safety profile, further supporting its suitability as a drug candidate.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Results indicate that it undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint. This aspect is particularly important in the context of sustainable drug development practices.

In conclusion, 3-{(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin7yl)aminomethyl}-N-(pyridin3yl)benzamide represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features, coupled with promising biological activities and favorable pharmacokinetic properties, position it as a valuable asset in the development of innovative therapeutic agents.